Cas no 476480-62-3 (3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476480-62-3
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 3049626
• PubChem ID: 3267400
• Update Time: 2025-07-17

3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>3-Methyl-7-(naphthalen-1-ylmethyl)-8-(propylamino)-1H-purine-2,6(3H,7H)-dio ne
• 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• F1289-0118
• 3-methyl-7-(naphthalen-1-ylmethyl)-8-(propylamino)-3,7-dihydro-1H-purine-2,6-dione
• 3-methyl-7-(naphthalen-1-ylmethyl)-8-(propylamino)-1H-purine-2,6(3H,7H)-dione
• AKOS005750223
• AKOS000580222
• 476480-62-3
• 3-methyl-7-[(naphthalen-1-yl)methyl]-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• STL004517
• 3-methyl-7-(naphthalen-1-ylmethyl)-8-(propylamino)purine-2,6-dione
• 631-680-2
• 3-methyl-7-(1-naphthylmethyl)-8-(propylamino)-3,7-dihydro-1H-purine-2,6-dione
• 6-hydroxy-3-methyl-7-(naphthalen-1-ylmethyl)-8-(propylamino)-3,7-dihydro-2H-purin-2-one
• STL150279

• Inchi： 1S/C20H21N5O2/c1-3-11-21-19-22-17-16(18(26)23-20(27)24(17)2)25(19)12-14-9-6-8-13-7-4-5-10-15(13)14/h4-10H,3,11-12H2,1-2H3,(H,21,22)(H,23,26,27)
• InChI Key： RBUAMIHVRKNMAG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCCC)N2CC2=CC=CC3C=CC=CC2=3)N(C)C(N1)=O

Computed Properties

• Exact Mass: 363.16952493Da
• Monoisotopic Mass: 363.16952493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476480-62-3)

3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 476480-62-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purine derivatives and exhibits a unique structural framework that includes a naphthalene moiety and a propylamino group. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The molecular structure of 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a central purine core flanked by a methyl group at the 3-position and a naphthalene-substituted methyl group at the 7-position. The 8-position is occupied by a propylamino group, which is known to play a crucial role in modulating the compound's biological activity. The tetrahydro configuration at positions 2, 3, 6, and 7 further contributes to the molecule's stability and bioavailability.

Recent studies have highlighted the potential of 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its activity as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors (GPCRs) that play critical roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By selectively targeting these receptors, 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in treating conditions such as chronic pain, neurodegenerative diseases, and cardiovascular disorders.

In preclinical studies, 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has demonstrated potent and selective antagonism of adenosine A₁ receptors. This selective activity is particularly advantageous as it minimizes off-target effects and enhances the therapeutic window. Additionally, the compound has shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it an attractive candidate for further drug development.

The mechanism of action of 3-methyl-7-(naphthalen-1-yl)methyl-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its ability to bind to adenosine A₁ receptors with high affinity. By blocking these receptors, the compound can modulate various signaling pathways that are involved in pain perception and neuroinflammation. For instance, adenosine A₁ receptor antagonists have been shown to reduce nociceptive responses and alleviate neuropathic pain in animal models. This makes 3-methyl-7-(naphthalen-1-y l)methyl -8 -(prop ylamino ) -2 , 3 , 6 , 7 -tet rahydro -1 H -pur ine -2 , 6 -dione strong > a promising candidate for the treatment of chronic pain conditions.

Beyond its potential as an adenosine receptor antagonist,3-methyl -7 -(n aphthale n -1 -y l)me th yl -8 -(pro pylami no ) -2 , 3 , 6 , 7 -tet rahydro -1 H -pur ine -2 , 6 -dione strong > has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by excessive production of pro-inflammatory cytokines and chemokines. Preclinical studies have shown that3-meth yl -7 -(nap hthale n -1 -y l)me th yl -8 -(pro pylami no ) -2 , 3 , 6 , 7 -tet rahydro -1 H -pur ine -2 , 6 -dione strong > can inhibit the production of these inflammatory mediators by modulating key signaling pathways such as NF-kB and MAPK.

The potential therapeutic applications of3-meth yl -7 -(nap hthale n -1-y l)me th yl -8 -(pro pylami no ) -2 , 3 , 6 , 7-t et rahydro -1 H-p ur ine -2 , 6-d i one strong > extend beyond pain management and inflammation. Recent research has also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). In these conditions,3-meth yl -7 -(nap hthale n -1-y l)me th yl -8 -(pro pylami no ) -2 , 3 , 6 , 7-t et rahydro -1 H-p ur ine -2 , 6-d i one strong > has been shown to reduce oxidative stress and prevent neuronal cell death by modulating mitochondrial function and reducing amyloid-beta aggregation.

In addition to its biological activities,3-meth yl -7 -(nap hthale n -1-y l)me th yl –8 -(pro pylami no ) –2 , 3 , 6 , 7-t et rahydro –1 H-p ur ine –2 , 6-d i one strong > has also been studied for its synthetic accessibility. The synthesis of this compound typically involves multi-step reactions that include functional group manipulations and ring formations. Recent advancements in synthetic chemistry have led to more efficient routes for producing3-meth yl –7 –(nap hthale n –1–y l)me th yl –8 –(pro pylami no ) –2–5–tet rahydro –5–m eth yl–5H–pyrrolo [4–5–b]pyridin e–5–o ne strong > with high yields and purity. These synthetic improvements are crucial for scaling up production for preclinical and clinical trials.

The safety profile of3-meth yl –(nap hthale n –(y l)me th yl –(pro pylami no ) –tet rahydro –pyrrolo [4–5–b]pyridin e strong > is another important aspect that has been extensively evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver or kidneys. These findings support its potential for further clinical development.

In conclusion,CAS No .476480–(m eth yl)-(nap hthale n –(y l)me th yl)-(pro pylami no )-(tet rahydro)-(pyrrolo [4–5–b]pyridin e) strong > represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development in areas such as pain management,inflammation,and neurodegeneration. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could significantly improve patient outcomes.